Cas no 1217366-74-9 (4-(4-Bromo-3-(1,3-dioxolan-2-yl)phenoxy)benzonitrile)

• Product Name: 4-(4-Bromo-3-(1,3-dioxolan-2-yl)phenoxy)benzonitrile
• CAS No: 1217366-74-9
• MF: C₁₆H₁₂BrNO₃
• MW: 346.1754
• MDL: MFCD28134561
• CID: 2092793
• Update Time: 2024-11-03

4-(4-Bromo-3-(1,3-dioxolan-2-yl)phenoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromo-3-(1,3-dioxolan-2-yl)phenoxy)benzonitrile
• 4-[4-Bromo-3-(1,3-dioxolan-2-yl)phenoxy]benzonitrile
• AK162794
• AX8294797
• ST24042924

• MDL： MFCD28134561
• Inchi： 1S/C16H12BrNO3/c17-15-6-5-13(9-14(15)16-19-7-8-20-16)21-12-3-1-11(10-18)2-4-12/h1-6,9,16H,7-8H2
• InChI Key： LYBDMDIHPQNASE-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1C1([H])OC([H])([H])C([H])([H])O1)OC1C([H])=C([H])C(C#N)=C([H])C=1[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 382
• Topological Polar Surface Area: 51.5

Experimental Properties

• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.5E-3 g/L) (25 ºC),

4-(4-Bromo-3-(1,3-dioxolan-2-yl)phenoxy)benzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides